dimethyl 1-benzyl-4-(3-chloro-4-hydroxy-5-methoxyphenyl)-4H-pyridine-3,5-dicarboxylate
dimethyl 1-benzyl-4-(3-chloro-4-hydroxy-5-methoxyphenyl)-4H-pyridine-3,5-dicarboxylate
Substrate for detection of δ-aminolevulinic acid dehydratase.�Used in fluorescence guided resection of tumors.
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC20752147
InChI:
InChI=1S/C23H22ClNO6/c1-29-19-10-15(9-18(24)21(19)26)20-16(22(27)30-2)12-25(13-17(20)23(28)31-3)11-14-7-5-4-6-8-14/h4-10,12-13,20,26H,11H2,1-3H3
SMILES:
COC1=C(C(=CC(=C1)C2C(=CN(C=C2C(=O)OC)CC3=CC=CC=C3)C(=O)OC)Cl)O
Molecular Formula:
C23H22ClNO6
Molecular Weight:
443.9 g/mol
dimethyl 1-benzyl-4-(3-chloro-4-hydroxy-5-methoxyphenyl)-4H-pyridine-3,5-dicarboxylate
CAS No.:
VCID: VC20752147
Molecular Formula: C23H22ClNO6
Molecular Weight: 443.9 g/mol
* For research use only. Not for human or veterinary use.
| Description | Substrate for detection of δ-aminolevulinic acid dehydratase.�Used in fluorescence guided resection of tumors. |
|---|---|
| Product Name | dimethyl 1-benzyl-4-(3-chloro-4-hydroxy-5-methoxyphenyl)-4H-pyridine-3,5-dicarboxylate |
| Molecular Formula | C23H22ClNO6 |
| Molecular Weight | 443.9 g/mol |
| IUPAC Name | dimethyl 1-benzyl-4-(3-chloro-4-hydroxy-5-methoxyphenyl)-4H-pyridine-3,5-dicarboxylate |
| Standard InChI | InChI=1S/C23H22ClNO6/c1-29-19-10-15(9-18(24)21(19)26)20-16(22(27)30-2)12-25(13-17(20)23(28)31-3)11-14-7-5-4-6-8-14/h4-10,12-13,20,26H,11H2,1-3H3 |
| Standard InChIKey | VHWYLJKJAFJZGR-UHFFFAOYSA-N |
| SMILES | COC1=C(C(=CC(=C1)C2C(=CN(C=C2C(=O)OC)CC3=CC=CC=C3)C(=O)OC)Cl)O |
| Canonical SMILES | COC1=C(C(=CC(=C1)C2C(=CN(C=C2C(=O)OC)CC3=CC=CC=C3)C(=O)OC)Cl)O |
| Synonyms | 5-Amino-4-oxopentanoic acid hydrochloride |
| PubChem Compound | 1297222 |
| Last Modified | Feb 18 2024 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume